Cas no 1353087-69-0 (1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one)

• Product Name: 1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one
• CAS No: 1353087-69-0
• MF: C₁₂H₁₂F₃NO
• MW: 243.22
• CID: 5093062
• Update Time: 2025-05-19

1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one
• 1-(4-(trifluoromethyl)benzyl)pyrrolidin-2-one

• Inchi： 1S/C12H12F3NO/c13-12(14,15)10-5-3-9(4-6-10)8-16-7-1-2-11(16)17/h3-6H,1-2,7-8H2
• InChI Key： YPPIQSQVRLWFHP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C(F)(F)F)C=C2)CCCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one

1-{[4-(Trifluoromethyl)Phenyl]Methyl}Pyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No. 1353087-69-0, known as 1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with a trifluoromethyl-substituted phenyl group. The trifluoromethyl group is a key feature of this molecule, contributing to its stability, lipophilicity, and reactivity in various chemical reactions.

Recent studies have highlighted the potential of 1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one as a versatile building block in organic synthesis. Its ability to participate in both nucleophilic and electrophilic reactions makes it an invaluable tool for constructing complex molecular architectures. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive molecules, including kinase inhibitors and GPCR modulators, which hold promise in drug discovery.

The synthesis of 1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of a suitably substituted aldehyde with a cyclic ketone derivative, followed by cyclization to form the pyrrolidinone ring. The introduction of the trifluoromethyl group is often achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions, depending on the specific requirements of the synthesis.

In terms of applications, 1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one has found utility in the development of advanced materials, particularly in the field of polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the creation of novel polymeric materials with tailored properties, such as high thermal stability and mechanical strength. These materials are being explored for use in high-performance applications, including aerospace components and electronic devices.

Moreover, recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of 1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly influences the electronic distribution within the molecule, enhancing its ability to act as an electron-deficient electrophile in certain reactions.

The integration of experimental and computational approaches has also facilitated the optimization of synthetic protocols for this compound. By leveraging machine learning algorithms to predict reaction outcomes and optimize reaction conditions, chemists have been able to achieve higher yields and improved selectivity in its synthesis.

In conclusion, 1-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidin-2-one stands out as a remarkable example of how modern organic chemistry can leverage molecular design principles to create compounds with exceptional functional properties. With ongoing research uncovering new applications and synthetic strategies, this compound is poised to play an increasingly important role in various scientific disciplines.